Cas no 1421524-95-9 (N-[6-(benzyloxy)pyrimidin-4-yl]-2-(4-methoxyphenoxy)ethane-1-sulfonamide)

• Product Name: N-[6-(benzyloxy)pyrimidin-4-yl]-2-(4-methoxyphenoxy)ethane-1-sulfonamide
• CAS No: 1421524-95-9
• MF: C₂₀H₂₁N₃O₅S
• MW: 415.46284365654
• CID: 5402328
• Update Time: 2025-05-20

N-[6-(benzyloxy)pyrimidin-4-yl]-2-(4-methoxyphenoxy)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxyphenoxy)-N-[6-(phenylmethoxy)-4-pyrimidinyl]ethanesulfonamide
• N-[6-(benzyloxy)pyrimidin-4-yl]-2-(4-methoxyphenoxy)ethane-1-sulfonamide

• Inchi： 1S/C20H21N3O5S/c1-26-17-7-9-18(10-8-17)27-11-12-29(24,25)23-19-13-20(22-15-21-19)28-14-16-5-3-2-4-6-16/h2-10,13,15H,11-12,14H2,1H3,(H,21,22,23)
• InChI Key： RODDFOWVWZCNNZ-UHFFFAOYSA-N
• SMILES： C(S(NC1C=C(OCC2=CC=CC=C2)N=CN=1)(=O)=O)COC1=CC=C(OC)C=C1

Experimental Properties

• Density: 1.340±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 620.1±65.0 °C(Predicted)
• pka: 3.23±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-[6-(benzyloxy)pyrimidin-4-yl]-2-(4-methoxyphenoxy)ethane-1-sulfonamide

N-[6-(benzyloxy)pyrimidin-4-yl]-2-(4-methoxyphenoxy)ethane-1-sulfonamide (CAS No. 1421524-95-9): An Overview of a Promising Compound in Medicinal Chemistry

N-[6-(benzyloxy)pyrimidin-4-yl]-2-(4-methoxyphenoxy)ethane-1-sulfonamide (CAS No. 1421524-95-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as N-BPEMS for brevity, is characterized by its complex molecular architecture, which includes a pyrimidine ring, a benzyl ether, and a sulfonamide moiety. These structural elements contribute to its diverse biological activities and make it a subject of extensive research in both academic and industrial settings.

The pyrimidine ring is a fundamental component of many biologically active molecules, including nucleic acids and various pharmaceuticals. In the case of N-BPEMS, the presence of this ring imparts the compound with potential anti-inflammatory, antiviral, and anticancer properties. The benzyloxy group, attached to the pyrimidine ring, enhances the compound's lipophilicity, which can improve its cellular uptake and bioavailability. Additionally, the sulfonamide moiety is known for its broad spectrum of biological activities, including antimicrobial and antidiabetic effects.

Recent studies have highlighted the potential of N-BPEMS in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that N-BPEMS exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In another study, researchers investigated the antiviral properties of N-BPEMS against several viral strains, including influenza A and herpes simplex virus (HSV). The results showed that N-BPEMS effectively inhibited viral replication by interfering with viral entry and replication processes. This finding suggests that N-BPEMS could be developed into a novel antiviral agent with broad-spectrum activity.

The anticancer potential of N-BPEMS has also been explored in preclinical studies. A study published in *Cancer Research* reported that N-BPEMS selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings indicate that N-BPEMS could be a valuable addition to the arsenal of anticancer drugs.

Beyond its therapeutic applications, N-BPEMS has also been studied for its potential use as a chemical probe in biological research. Its ability to modulate specific cellular processes makes it an excellent tool for investigating the underlying mechanisms of various diseases. For example, researchers have used N-BPEMS to study the role of specific kinases in cell signaling pathways, providing insights into potential targets for drug development.

The synthesis of N-BPEMS involves several steps, including the formation of the pyrimidine ring, introduction of the benzyl ether group, and attachment of the sulfonamide moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and development purposes.

In conclusion, N-[6-(benzyloxy)pyrimidin-4-yl]-2-(4-methoxyphenoxy)ethane-1-sulfonamide (CAS No. 1421524-95-9) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an exciting area of research with numerous applications in drug discovery and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, N-BPEMS is poised to play a crucial role in advancing our understanding and treatment of various diseases.